N-(4-Nitrophenyl)hydrazinecarbothioamide

• IUPAC Name: 1-amino-3-(4-nitrophenyl)thiourea
• InChI: InChI=1S/C7H8N4O2S/c8-10-7(14)9-5-1-3-6(4-2-5)11(12)13/h1-4H,8H2,(H2,9,10,14)
• InChI Key: XUUZUFNGKWHTSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)NN)[N+](=O)[O-]
• Molecular Formula: C7H8N4O2S
• DSSTOX Substance ID: DTXSID30409123
• Molecular Weight: 212.23 g/mol
• CAS RN: 38985-70-5

Description

“N-(4-Nitrophenyl)hydrazinecarbothioamide” is a chemical compound with the formula C7H8N4O2S. It is a specialty chemical that is used in various applications.

Molecular Structure Analysis

The molecular structure of “N-(4-Nitrophenyl)hydrazinecarbothioamide” involves various bonds. A related compound, Hydrazinecarbothioamide, N-(4-chloro-2-nitrophenyl)-, contains a total of 22 bonds, including 15 non-H bonds, 9 multiple bonds, 2 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 urea (-thio) derivative, 1 N hydrazine, and 1 nitro group (aromatic).

Scientific Research Applications

Antioxidant and Urease Inhibition

N-(4-Nitrophenyl)hydrazinecarbothioamide and its derivatives have shown significant applications in antioxidant and urease inhibition activities. A study synthesized a series of 1,2,4-triazole and 1,3,4-thiadiazole derivatives from hydrazinecarbothioamide derivatives, finding that certain compounds, including those related to N-(4-Nitrophenyl)hydrazinecarbothioamide, exhibited potent antioxidant and urease inhibitory activities (Khan et al., 2010).

Crystal Structure Analysis

The compound has also been used in crystal structure analysis. For instance, the crystal structure of a derivative of N-(4-Nitrophenyl)hydrazinecarbothioamide was determined using single crystal X-ray diffraction, contributing to the understanding of molecular structures in this category (Wang & Huo, 2014).

Anticonvulsant Evaluation

Another significant application is in the field of anticonvulsant drugs. N-(4-Nitrophenyl)hydrazinecarbothioamide derivatives have been synthesized and evaluated for their anticonvulsant activity. Some of these compounds showed promising results in seizure models, indicating their potential use in treating epilepsy (Tripathi et al., 2012).

Antimicrobial Activity

Compounds derived from N-(4-Nitrophenyl)hydrazinecarbothioamide have been examined for their antimicrobial properties. Studies have demonstrated the synthesis of novel compounds with potential as fungicides and bactericides, showing significant antimicrobial activity (Singh & Nagpal, 2005).

Catalysis and Metal Complexes

N-(4-Nitrophenyl)hydrazinecarbothioamide and its derivatives have been used in the synthesis of metal complexes. These complexes have shown potential in catalysis, particularly in reactions involving nickel, copper, and zinc, demonstrating varied applications in chemical synthesis (Tarai & Baruah, 2018).

Biomedical Applications

The compound has also found use in biomedical research, particularly in drug delivery systems. For instance, derivatives of N-(4-Nitrophenyl)hydrazinecarbothioamide have been studied for their ability to act as drug carriers, enhancing the efficacy of drugs like doxorubicin (Chtryt & Ulbrich, 2001).

Sensor Development

N-(4-Nitrophenyl)hydrazinecarbothioamide derivatives have been utilized in developing sensors, particularly for detecting ions like iron in aqueous solutions. This application highlights the compound's potential in environmental monitoring and analytical chemistry (Marenco et al., 2012).

Mechanism of Action

Target of Action

Similar compounds such as thiazoles have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

It’s known that 4-nitrophenol can be reduced by nanostructured materials, which is a universally accepted model catalytic reaction . This suggests that the compound might interact with its targets through a similar reduction mechanism.

Biochemical Pathways

A related compound, 2-chloro-4-nitrophenol, is known to be degraded via the 1,2,4-benzenetriol pathway in a gram-negative bacterium . This suggests that 4-(4-Nitrophenyl)-3-thiosemicarbazide might affect similar biochemical pathways.

Pharmacokinetics

The pharmacokinetics of similar compounds, such as acenocoumarol, have been studied . Acenocoumarol is rapidly absorbed from the gastrointestinal tract, and its elimination half-life is approximately 8 hours . This might provide some insights into the potential ADME properties of 4-(4-Nitrophenyl)-3-thiosemicarbazide.

Result of Action

It’s known that 4-nitrophenol can quench the fluorescence of silicon nanoparticles through the inner filter effect . This suggests that the compound might have a similar effect on other fluorescent molecules, potentially affecting cellular signaling pathways.

Action Environment

The catalytic efficiencies of nanostructured materials, which can reduce 4-nitrophenol, are known to be influenced by factors such as the shape and size of the nanomaterials, the electrochemistry of the nanomaterial, the regeneration of the surface for activity, and the carrier system . This suggests that similar environmental factors might influence the action of 4-(4-Nitrophenyl)-3-thiosemicarbazide.

Q & A

Q1: How does N-(4-Nitrophenyl)hydrazinecarbothioamide contribute to the catalytic activity of the synthesized ruthenium complex?

A1: While the exact mechanism of action isn't explicitly detailed in the research [], it's suggested that the N-(4-Nitrophenyl)hydrazinecarbothioamide ligand, alongside bipyridyl molecules, plays a crucial role in forming a stable complex with ruthenium(II). This complex, particularly when immobilized with phosphotungstic acid, exhibits enhanced catalytic activity in the oxidative conversion of alkyl aromatic and cycloalcohols []. The presence of the nitro group and the thiosemicarbazide moiety within the ligand structure likely influences the electronic properties of the metal center, potentially impacting its ability to interact with reactants and facilitate the catalytic process. Further investigation into the specific interactions between the complex and reactants is needed to elucidate the precise mechanism.

Q2: What characterization techniques were employed to confirm the successful synthesis of the ruthenium complex and its hybrid with phosphotungstic acid?

A2: The researchers employed a multi-faceted approach to characterize the synthesized compounds. Elemental analysis provided information about the elemental composition, confirming the expected stoichiometry. Fourier-transform infrared spectroscopy (FT-IR) was used to identify characteristic functional groups present in the compounds. Powder X-ray diffraction (XRD) provided insights into the crystallinity and phase purity of the synthesized materials. Diffuse reflectance UV-Vis spectroscopy (DRUV-Vis) helped analyze the electronic transitions and coordination environment of the ruthenium complex. Scanning electron microscopy (SEM) was utilized to visualize the surface morphology and assess any changes upon hybridization. Energy-dispersive X-ray spectroscopy (EDX) coupled with SEM provided elemental mapping, confirming the presence and distribution of expected elements within the hybrid material. Finally, inductively coupled plasma (ICP) analysis offered further confirmation of the hybrid's molecular formula by quantifying the elemental composition [].